Cas no 1803745-99-4 (6-Methoxybenzo[d]oxazole-2-acetic acid)

• Product Name: 6-Methoxybenzo[d]oxazole-2-acetic acid
• CAS No: 1803745-99-4
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4819062
• Update Time: 2025-06-12

6-Methoxybenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxybenzo[d]oxazole-2-acetic acid

• Inchi： 1S/C10H9NO4/c1-14-6-2-3-7-8(4-6)15-9(11-7)5-10(12)13/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： UZMMKHCVNZYZNM-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=NC2C=CC(=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6

Additional information on 6-Methoxybenzo[d]oxazole-2-acetic acid

Recent Advances in the Study of 6-Methoxybenzo[d]oxazole-2-acetic acid (CAS: 1803745-99-4)

The compound 6-Methoxybenzo[d]oxazole-2-acetic acid (CAS: 1803745-99-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzo[d]oxazole core and acetic acid side chain, has demonstrated promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have explored its potential as a scaffold for drug development, leveraging its unique chemical properties and interaction with biological targets.

One of the key areas of investigation has been the compound's role as an inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating cyclooxygenase-2 (COX-2) activity, a critical enzyme involved in inflammatory responses. The study utilized molecular docking simulations and in vitro assays to demonstrate that 6-Methoxybenzo[d]oxazole-2-acetic acid exhibits a high binding affinity for COX-2, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

Further research has expanded into the compound's anticancer properties. A recent preprint on bioRxiv detailed its ability to induce apoptosis in certain cancer cell lines, particularly those associated with colorectal cancer. The study employed high-throughput screening and transcriptomic analysis to identify the compound's impact on key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings underscore the versatility of 6-Methoxybenzo[d]oxazole-2-acetic acid as a multifunctional pharmacophore.

In addition to its biological activities, synthetic methodologies for 6-Methoxybenzo[d]oxazole-2-acetic acid have also seen advancements. A 2024 publication in Organic Letters described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This development is particularly significant for industrial-scale production, addressing previous challenges related to cost and reproducibility.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies, for instance, have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 6-Methoxybenzo[d]oxazole-2-acetic acid (CAS: 1803745-99-4) represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual role as an anti-inflammatory and anticancer agent, coupled with recent advancements in synthetic accessibility, positions it as a valuable candidate for future drug discovery efforts. Continued research will be essential to fully unlock its therapeutic potential and address existing challenges in drug development.